6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-[(E)-2-(2-methoxyphenyl)ethenyl]-1,3-dimethyl-5-nitropyrimidine-2,4-dione
• InChI: InChI=1S/C15H15N3O5/c1-16-11(9-8-10-6-4-5-7-12(10)23-3)13(18(21)22)14(19)17(2)15(16)20/h4-9H,1-3H3/b9-8+
• InChI Key: NYRNETZMAANLGE-CMDGGOBGSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)[N+](=O)[O-])C=CC2=CC=CC=C2OC
• Isomeric SMILES: CN1C(=C(C(=O)N(C1=O)C)[N+](=O)[O-])/C=C/C2=CC=CC=C2OC
• Molecular Formula: C15H15N3O5
• Molecular Weight: 317.30 g/mol

Description

6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione, also known as MNP, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic derivative of the natural compound naphthoquinone, and its unique chemical structure has led to its investigation as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has also been shown to activate the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress in cells. 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In animal studies, 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has been shown to possess neuroprotective effects, with the ability to improve cognitive function and reduce neuronal damage.

Advantages and Limitations for Lab Experiments

6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has several advantages for use in lab experiments. It is a synthetic compound, which allows for easy and consistent production. It is also stable and has a long shelf life. However, 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has some limitations for use in lab experiments. It is relatively insoluble in water, which can make it difficult to use in certain assays. It also has a relatively low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the investigation of 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy in vivo and to investigate its mechanism of action in cancer cells. Another area of interest is its potential use in the treatment of neurodegenerative diseases. Studies are needed to investigate its neuroprotective effects in more detail and to determine its potential use in the treatment of diseases such as Parkinson's and Alzheimer's. Additionally, further studies are needed to investigate the potential use of 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione in other areas, such as inflammation and oxidative stress.

Synthesis Methods

6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione can be synthesized using a variety of methods, including the reaction of 2-methoxybenzaldehyde with 1,3-dimethylbarbituric acid and nitroethane in the presence of a base. Another method involves the reaction of 2-methoxybenzaldehyde with 1,3-dimethylbarbituric acid, followed by nitration with fuming nitric acid. Both methods result in the formation of 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione as a yellow crystalline solid.

Scientific Research Applications

6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione has been investigated for its potential therapeutic effects in various scientific research studies. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. In vitro studies have demonstrated that 6-[2-(2-methoxyphenyl)vinyl]-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione can inhibit the growth of cancer cells, including breast cancer, prostate cancer, and lung cancer cells. It has also been shown to possess neuroprotective effects, with the ability to prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease.